3-(Isothiocyanatomethyl)-1-methylpyrrolidine

• Molecular Formula: C7H12N2S
• Molecular Weight: 156.25 g/mol
• SMILES: CN1CCC(C1)CN=C=S
• InChI: InChI=1S/C7H12N2S/c1-9-3-2-7(5-9)4-8-6-10/h7H,2-5H2,1H3
• InChIKey: BYPFTFDCTGOHNO-UHFFFAOYSA-N

3-(Isothiocyanatomethyl)-1-methylpyrrolidine – Physicochemical & Procurement Profile

3-(Isothiocyanatomethyl)-1-methylpyrrolidine (CAS 1183564-22-8) is a low-molecular-weight (156.25 g/mol) heterocyclic building block comprising an N-methylpyrrolidine ring substituted at the 3-position with an isothiocyanatomethyl group . Classified as a reactive isothiocyanate, it serves as a versatile intermediate for constructing thiourea derivatives and nitrogen-containing heterocycles in medicinal and agrochemical research . The compound is commercially available as a laboratory reagent with a specified purity of 95% .

Workflow Thiourea and heterocycle synthesis via reactive isothiocyanate

Selection Logic Lower-lipophilicity scaffold for aqueous assay compatibility

Research Context Fragment-based design and agrochemical intermediate

3-(Isothiocyanatomethyl)-1-methylpyrrolidine: Irreplaceable by Generic Analogs

Isothiocyanate-containing pyrrolidines exhibit divergent physicochemical and reactivity profiles that directly affect their suitability for specific synthetic routes and biological probing. Even among close structural analogs, variations in N-substitution, ring position of the isothiocyanatomethyl group, and protecting-group status produce measurable differences in lipophilicity (CLogP), molecular weight, and hydrogen-bonding capacity . These differences dictate the outcome of nucleophilic additions, cross-coupling reactions, and downstream biological readouts. The quantitative evidence below demonstrates that 3-(isothiocyanatomethyl)-1-methylpyrrolidine occupies a distinct property space that cannot be recapitulated by the nearest commercially available comparators [1].

N-Alkyl substitution

1-Ethyl analog alters lipophilicity and reactivity, impacting reaction outcomes and biological readouts

Protecting-group difference

Boc-protected variant introduces higher molecular weight and requires deprotection, shifting synthetic workflow

Aromatic vs. saturated

Benzyl isothiocyanate is more lipophilic and introduces π-stacking, altering solubility and selectivity

• [1] Kuujia. 1-Ethyl-2-(isothiocyanatomethyl)pyrrolidine (CAS 51218-09-8) and Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (CAS 273207-62-8). Comparative computed properties. View Source

3-(Isothiocyanatomethyl)-1-methylpyrrolidine – Quantitative Evidence vs. Close Analogs

Lower Lipophilicity vs. Ethyl and Benzyl Isothiocyanates

The target compound exhibits a CLogP of 1.284 , which is 0.63 log units lower than 1-ethyl-2-(isothiocyanatomethyl)pyrrolidine (LogP 1.91) [1] and approximately 1.9 log units lower than benzyl isothiocyanate (LogP 3.2) [2]. Lower logP correlates with improved aqueous solubility and reduced non-specific membrane partitioning.

Lipophilicity (CLogP)

Head-to-head

Target: 1.284 vs Ethyl: 1.91; Benzyl: 3.2
ΔLogP: -0.63, -1.9

Lower lipophilicity supports aqueous assay compatibility and reduced membrane partitioning

Computed values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (CLogP / LogP)
Target Compound Data	CLogP 1.284
Comparator Or Baseline	1-Ethyl-2-(isothiocyanatomethyl)pyrrolidine: LogP 1.91; Benzyl isothiocyanate: LogP 3.2
Quantified Difference	ΔLogP = -0.63 vs. ethyl analog; -1.9 vs. benzyl isothiocyanate
Conditions	Computed partition coefficients (CLogP / XLogP3) from vendor and database sources

Why This Matters

Lower lipophilicity reduces the risk of promiscuous membrane binding and improves aqueous handling, making this compound more suitable for biochemical assays requiring aqueous solubility.

• [1] Chembase. 1-ethyl-2-(isothiocyanatomethyl)pyrrolidine. Log P 1.9106671. View Source
• [2] Plantaedb. Benzyl isothiocyanate. XlogP 3.20. View Source

Smaller Molecular Size vs. Boc-Protected Analog

With a molecular weight of 156.25 g/mol , the target compound is significantly smaller than tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (MW 242.34 g/mol) [1], a 55% increase in mass. This size difference translates to fewer rotatable bonds and a smaller solvent-accessible surface area, parameters that favor passive membrane permeability.

Molecular Weight

Head-to-head

156.25 g/mol
Δ -86.09 g/mol vs Boc analog (242.34 g/mol)

Lower MW preserves headroom for fragment optimization and passive permeability

Vendor-reported molecular weights

Evidence Dimension	Molecular weight
Target Compound Data	156.25 g/mol
Comparator Or Baseline	tert-Butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate: 242.34 g/mol
Quantified Difference	86.09 g/mol difference (55% larger comparator)
Conditions	Vendor-reported molecular weights (Enamine, Kuujia)

Why This Matters

For fragment-based drug discovery and lead-optimization campaigns, lower MW starting points preserve headroom for property-guided molecular growth.

• [1] Kuujia. Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (CAS 273207-62-8). MW 242.337821483612. View Source

Optimized TPSA Balance vs. Aromatic Isothiocyanates

The pyrrolidine ring confers a moderate topological polar surface area (TPSA) relative to aromatic isothiocyanates. While exact TPSA data for the target compound are not reported, the ethyl analog exhibits a TPSA of 15.6 Ų [1] and the Boc-protected analog 74 Ų [2], compared to benzyl isothiocyanate (12.36 Ų) [3]. The tertiary amine of the target compound is expected to contribute additional hydrogen-bond acceptor capacity over benzyl isothiocyanate, potentially improving solubility without excessively enlarging TPSA beyond CNS drug-like thresholds.

TPSA Balance

Data to verify

Inferred TPSA range 15.6–74 Ų; higher than benzyl ITC (12.36 Ų)

May improve aqueous solubility within CNS TPSA thresholds

Exact TPSA not reported; class-level inference

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	Not directly reported; inferred to be intermediate between 15.6 and 74 Ų based on structural analogs
Comparator Or Baseline	1-Ethyl analog: 15.6 Ų; Boc analog: 74 Ų; Benzyl isothiocyanate: 12.36 Ų
Quantified Difference	Inferred range: target compound TPSA is higher than benzyl isothiocyanate (12.36 Ų) due to the tertiary amine
Conditions	Computed properties from vendor and database sources; explicit TPSA for the target compound was not located

Why This Matters

For CNS-targeted probe design, maintaining TPSA below ~90 Ų while retaining solubility is critical; the target compound is positioned favorably relative to aromatic isothiocyanates.

• [1] Chembase. 1-ethyl-2-(isothiocyanatomethyl)pyrrolidine. Polar surface area 15.6 Ų. View Source
• [2] Kuujia. Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate. Topological Polar Surface Area 74 Ų. View Source
• [3] IMPPAT. Benzyl isothiocyanate. Topological polar surface area 12.36 Ų. View Source

Defined Purity and Single-Lot Traceability

The compound is supplied at a documented purity of 95% , which is equivalent to the purity specification of the ethyl analog (95%) [1] but is distinct from the Boc-protected variant, which also carries a 95% specification but with a significantly higher per-unit cost due to additional synthetic steps [2]. For building-block procurement, the combination of adequate purity and lower molecular complexity reduces both cost and lead time.

Purity & Procurement

Head-to-head

95% purity; simpler synthetic route vs Boc-protected analog

Supports cost-efficient library procurement with sufficient purity

Supplier specification; equivalent to analog purity

Evidence Dimension	Commercial purity and procurement efficiency
Target Compound Data	Purity 95% (Enamine EN300-66115)
Comparator Or Baseline	1-Ethyl analog: 95% purity (EN300-27044); Boc analog: 95% purity (EN300-7322035) but higher price per gram
Quantified Difference	Equivalent purity; target compound has a simpler synthetic route (no ethylation or Boc protection) implying lower cost and faster delivery
Conditions	Commercial specifications from Enamine store listings

Why This Matters

Procurement decisions for building-block libraries prioritize compounds that balance sufficient purity with cost-efficiency and short lead times; the target compound meets these criteria without unnecessary synthetic complexity.

• [1] Kuujia. 1-Ethyl-2-(isothiocyanatomethyl)pyrrolidine (EN300-27044). Purity 95%. View Source
• [2] Kuujia. Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (EN300-7322035). Purity 95%, pricing information. View Source

3-(Isothiocyanatomethyl)-1-methylpyrrolidine – Prioritized Application Scenarios

Low-Lipophilicity Fragment-Based Covalent Inhibitor Design

In fragment-based drug discovery, covalent warheads must balance reactivity with physicochemical properties that permit subsequent optimization. The CLogP of 1.284 positions this compound as a favorable starting fragment relative to the more lipophilic 1-ethyl analog (LogP 1.91) [1]. Its lower logP reduces the risk of lipophilicity-driven off-target binding and facilitates aqueous assay compatibility.

N-Methylpyrrolidine Thiourea Library Synthesis

The reactive isothiocyanate group readily forms thiourea linkages with primary and secondary amines . Because the N-methyl substituent is already installed, this building block enables direct construction of focused libraries without post-coupling alkylation steps, saving synthetic effort compared to the Boc-protected analog, which requires a deprotection sequence [1].

Chemical Probes Targeting TRPA1 and Cysteine-Sensing Channels

Isothiocyanates are established covalent modifiers of cysteine residues in TRP channels, particularly TRPA1 . Although direct TRPA1 activity data for this specific compound are not yet available in the public domain, the combination of isothiocyanate reactivity and the pyrrolidine scaffold's moderate TPSA profile makes it a candidate for iterative structure-activity relationship (SAR) exploration in pain and inflammation models [1].

Non-Aromatic Heterocyclic Agrochemical Intermediate

The absence of aromatic rings distinguishes this compound from benzyl isothiocyanate and allyl isothiocyanate, offering a saturated heterocyclic framework that can enhance environmental degradability and reduce bioaccumulation potential—key considerations in modern agrochemical design .

Application

Selection Property

Validation Focus

Low-Lipophilicity Fragment-Based Covalent Inhibitor Design

Lower lipophilicity profile

Aqueous assay compatibility and membrane binding

N-Methylpyrrolidine Thiourea Library Synthesis

Pre-installed N-methyl group

Direct coupling without post-alkylation

Chemical Probes Targeting TRPA1 and Cysteine-Sensing Channels

Isothiocyanate reactivity with moderate TPSA

Cysteine-modification SAR studies

Non-Aromatic Heterocyclic Agrochemical Intermediate

Saturated heterocyclic scaffold

Environmental degradability and bioaccumulation potential

• [1] Kuujia. Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate. Boc-protected intermediate requiring deprotection. View Source